Cas no 100427-26-7 (Lercanidipine)
Lercanidipine is a lipophilic and orally active third-generation dihydropyridine calcium channel blocker (dhp-ccb) Conclusion: lercanidipine has long-lasting antihypertensive effect and renal protective effect
Lercanidipine structure
Lercanidipine Properties
Names and Identifiers
-
- Lercanidipine
- 5-O-[1-[3,3-diphenylpropyl(methyl)amino]-2-methylpropan-2-yl] 3-O-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid 2-[(3,3-diphenylpropyl)methylamino]-1,1-dimethylethyl methyl ester
- 3-O-[1-[3,3-diphenylpropyl(methyl)amino]-2-methylpropan-2-yl] 5-O-methyl 2,6-dimet
- Lercanidipine [INN]
- Lercanil (TN)
- lercarnidipine
- masnidipine
- methyl 1,1,N-trimethyl-N-(3,3-diphenylpropyl)-2-aminoethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-pyridine-3,5-dicarboxylate
- REC 15-2375
- UNII-V7XTJ4R0BH
- Methyl [2-(3,3-diphenylpropyl-methyl-amino)-1,1-dimethyl-ethyl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylic acid O5-[1-[3,3-diphenylpropyl(methyl)amino]-2-methylpropan-2-yl] ester O3-methyl ester
- CHEMBL250270
- SR-01000884000
- 2-((3,3-DIPHENYLPROPYL)METHYLAMINO)-1,1-DIMETHYLETHYL METHYL (4RS)-2,6-DIMETHYL-4-(3-NITROPHENYL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE
- 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3-[2-[(3,3-diphenylpropyl)methylamino]-1,1-dimethylethyl] 5-methyl ester
- D08111
- Q410492
- 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NITROPHENYL)-, 2-((3,3-DIPHENYLPROPYL)METHYLAMINO)-1,1-DIMETHYLETHYL METHYL ESTER
- (+-)-2-((3,3-Diphenylpropyl)methylamino)-1,1-dimethylethyl methyl 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-3,5-pyridinedicarboxylate
- A800200
- SCHEMBL25268
- LERCANIDIPINE [MI]
- s5861
- 3,5-Pyridinedicarboxylic acid, 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 2-(3,3-diphenylpropyl)methylamino)-1,1-dimethylethyl methyl ester
- NCGC00167492-01
- 100427-26-7
- AC-15409
- EN300-19767833
- BCP21318
- AKOS005571238
- Lercanil
- DTXSID2048327
- Lercanidipine (INN)
- 3-(1-((3,3-diphenylpropyl)(methyl)amino)-2-methylpropan-2-yl) 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- SCHEMBL6846222
- NCGC00167492-02
- A929939
- NCGC00167492-11
- NS00002039
- AS-75252
- SR-01000884000-1
- 3-{1-[(3,3-diphenylpropyl)(methyl)amino]-2-methylpropan-2-yl} 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- O5-[1-[3,3-diphenylpropyl(methyl)amino]-2-methyl-propan-2-yl] O3-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- Lercanidipine [INN:BAN]
- V7XTJ4R0BH
- HMS3604G05
- C13971
- CHEBI:135930
- LERCANIDIPINE [WHO-DD]
- [2-oxo-3-(3-trifluoromethyl-phenoxy)-propyl]-phosphonic
- ZDXUKAKRHYTAKV-UHFFFAOYSA-N
- DB00528
- SDCCGSBI-0633690.P001
- HY-B0612
- FT-0631006
- Lercanidipine?
- methyl-1,1-dimethyl-2-(N-(3,3-diphenylpropyl)-N-methylamino)ethyl-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- SBI-0633690.0001
- BRD-A18992208-003-02-7
- C08CA13
- Lercanidipino
- US20230414632, Compound I-c
- BDBM642527
- 1-[(3,3-diphenylpropyl)(methyl)amino]-2-methylpropan-2-yl methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
- DTXCID7028302
- BBL029074
- lercanidipinum
- Lerdip
- STK639861
- +Expand
-
- MFCD00867978
- ZDXUKAKRHYTAKV-UHFFFAOYSA-N
- 1S/C36H41N3O6/c1-24-31(34(40)44-6)33(28-18-13-19-29(22-28)39(42)43)32(25(2)37-24)35(41)45-36(3,4)23-38(5)21-20-30(26-14-9-7-10-15-26)27-16-11-8-12-17-27/h7-19,22,30,33,37H,20-21,23H2,1-6H3
- O(C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)CN(C)CCC(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- 611.30000
- 1
- 6
- 14
- 611.3
- 45
- 1090
- 0
- 0
- 1
- 0
- 0
- 1
- 6.9
- 114A^2
Experimental Properties
- 7.33040
- 113.69000
- 1.579
- 712.5 °C at 760 mmHg
- 118-120 ºC
- 384.7 °C
- White to yellowish solid
- 1.177
Lercanidipine Security Information
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- T
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - Please store the product under the recommended conditions in the Certificate of Analysis.
- warning
Lercanidipine Customs Data
- 2942000000
-
China Customs Code:
2942000000
Lercanidipine Price
Lercanidipine Suppliers
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier
(CAS:100427-26-7)
CAI JING LI
15377658509
2851686519@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:100427-26-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:100427-26-7)
TANG SI LEI
15026964105
2881489226@qq.com
Lercanidipine Related Literature
-
Mariam S. El-Semary,Ali A. El-Emam,F. Belal,Amal A. El-Masry RSC Adv. 2023 13 11044
-
Margarita Suárez,Merly de Armas,Oney Ramírez,Amaury Alvarez,Roberto Martínez-Alvarez,Dolores Molero,Carlos Seoane,Ramón Liz,Hector Novoa de Armas,Norbert M. Blaton,Oswald M. Peeters,Nazario Martín New J. Chem. 2005 29 1567
-
Bingren Tian,Shiyao Hua,Yu Tian,Jiayue Liu J. Mater. Chem. B 2020 8 10050
-
Bingren Tian,Shiyao Hua,Yu Tian,Jiayue Liu J. Mater. Chem. B 2020 8 10050
-
Rashmi Boppana,Raghavendra V. Kulkarni,G. Krishna Mohan,Srinivas Mutalik,Tejraj M. Aminabhavi RSC Adv. 2016 6 64344
Recommended suppliers
Amadis Chemical Company Limited
(CAS:100427-26-7)Lercanidipine
99%/99%/99%/99%
25mg/50mg/100mg/250mg
199.0/279.0/393.0/626.0